Cas no 1805706-13-1 (4-Bromo-2,6-difluoro-1H-benzimidazole)

• Product Name: 4-Bromo-2,6-difluoro-1H-benzimidazole
• CAS No: 1805706-13-1
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4823881
• Update Time: 2025-05-04

4-Bromo-2,6-difluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-difluoro-1H-benzimidazole

• Inchi： 1S/C7H3BrF2N2/c8-4-1-3(9)2-5-6(4)12-7(10)11-5/h1-2H,(H,11,12)
• InChI Key： ZLGBTZYIXCTBIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(N2)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 4-Bromo-2,6-difluoro-1H-benzimidazole

4-Bromo-2,6-Difluoro-1H-Benzimidazole: A Comprehensive Overview

4-Bromo-2,6-difluoro-1H-benzimidazole (CAS No. 1805706-13-1) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the benzimidazole family, which is characterized by a fused benzene and imidazole ring system. The presence of bromine and fluorine substituents at specific positions imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 4-bromo-2,6-difluoro-1H-benzimidazole has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled the development of more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations highlight the growing emphasis on sustainable practices in chemical synthesis.

One of the most notable applications of 4-bromo-2,6-difluoro-1H-benzimidazole lies in its role as an intermediate in drug discovery. The bromine and fluorine substituents enhance the molecule's pharmacokinetic properties, making it a valuable building block for designing bioactive compounds. Recent studies have demonstrated its potential as a lead molecule in anti-cancer drug development. Researchers have found that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy agent.

In addition to its pharmaceutical applications, 4-bromo-2,6-difluoro-1H-benzimidazole has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties. These studies underscore its potential role in advancing next-generation electronic devices.

The environmental impact of 4-bromo-2,6-difluoro-1H-benzimidazole has also been a topic of interest. Given its fluorinated nature, there is concern about its persistence in the environment and potential bioaccumulation. However, recent toxicity studies have shown that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. These findings suggest that while caution is warranted during handling and disposal, the risks associated with its environmental release may be lower than initially feared.

Looking ahead, the versatility of 4-bromo-2,6-difluoro-1H-benzimidazole presents numerous opportunities for further exploration. Its ability to act as both an intermediate and a functional material makes it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in both academic and industrial settings.